2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide

• IUPAC Name: 2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide
• InChI: InChI=1S/C15H15ClN2O3S/c1-17-22(20,21)14-8-6-13(7-9-14)18-15(19)10-11-2-4-12(16)5-3-11/h2-9,17H,10H2,1H3,(H,18,19)
• InChI Key: CZKZTQSHXQHFHV-UHFFFAOYSA-N
• Canonical SMILES: CNS(=O)(=O)C1=CC=C(C=C1)NC(=O)CC2=CC=C(C=C2)Cl
• Molecular Formula: C15H15ClN2O3S
• Molecular Weight: 338.8 g/mol

Description

2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide is an organic compound with a complex structure that includes a chlorophenyl group and a methylsulfamoyl phenyl group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide typically involves the reaction of 4-chloroaniline with 4-methylsulfonylbenzoyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent like dichloromethane at a controlled temperature to ensure the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions

2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in substitution reactions, particularly nucleophilic aromatic substitution, due to the presence of the chlorophenyl group.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol or ethanol.

Substitution: Sodium hydroxide in water or ethanol.

Major Products Formed

Oxidation: Formation of sulfonic acids or other oxidized derivatives.

Reduction: Formation of amines or other reduced derivatives.

Substitution: Formation of substituted aromatic compounds.

Scientific Research Applications

2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a starting material for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies on its molecular targets and pathways are essential to fully understand its mechanism of action.

Comparison with Similar Compounds

Similar Compounds

2-(4-chlorophenyl)acetamide: A simpler analog with similar structural features.

4-chlorobenzamide: Another related compound with a chlorophenyl group.

N-(4-methylsulfamoyl)benzamide: A compound with a similar sulfonamide group.

Uniqueness

2-(4-chlorophenyl)-N-[4-(methylsulfamoyl)phenyl]acetamide is unique due to the combination of its chlorophenyl and methylsulfamoyl phenyl groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research and industrial applications.